Cas no 65414-32-6 (4-(Mesitylcarbonyl)benzoic acid)

• Product Name: 4-(Mesitylcarbonyl)benzoic acid
• CAS No: 65414-32-6
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD00738447
• CID: 878245
• Update Time: 2026-04-29

4-(Mesitylcarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-Trimethylbenzoyl)benzoic acid
• 4-(mesitylcarbonyl)benzoic acid(SALTDATA: FREE)
• CCG-9597
• 4-(Mesitylcarbonyl)benzoic acid

• MDL： MFCD00738447
• Inchi： InChI=1S/C17H16O3/c1-10-8-11(2)15(12(3)9-10)16(18)13-4-6-14(7-5-13)17(19)20/h4-9H,1-3H3,(H,19,20)
• InChI Key： QFTOOAGTYSVOBN-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C)C(=O)C2=CC=C(C=C2)C(=O)O)C

Computed Properties

• Exact Mass: 268.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 54.37000
• LogP: 3.54100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-(Mesitylcarbonyl)benzoic acid

Introduction to 4-(Mesitylcarbonyl)benzoic acid (CAS No. 65414-32-6)

4-(Mesitylcarbonyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 65414-32-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a benzoic acid derivative functionalized with a mesitylcarbonyl group—exhibits promising properties that make it a valuable candidate for further exploration in drug development and synthetic applications.

The molecular structure of 4-(Mesitylcarbonyl)benzoic acid consists of a benzoic acid core substituted with a mesitylcarbonyl moiety at the 4-position. The mesityl group, which is an isopropyl-substituted phenyl group, contributes to the compound's stability and reactivity, making it a versatile intermediate in organic synthesis. This structural feature is particularly noteworthy, as it allows for diverse modifications and functionalizations, which can be exploited to develop novel therapeutic agents.

In recent years, the interest in 4-(Mesitylcarbonyl)benzoic acid has been driven by its potential applications in the synthesis of bioactive molecules. The compound's ability to serve as a building block for more complex structures has made it a focus of academic and industrial research. For instance, researchers have explored its utility in constructing heterocyclic frameworks, which are known to be prevalent in many biologically active compounds. The mesitylcarbonyl group, in particular, can participate in various chemical reactions such as condensation, oxidation, and reduction, facilitating the creation of diverse molecular architectures.

One of the most compelling aspects of 4-(Mesitylcarbonyl)benzoic acid is its role in the development of novel pharmaceuticals. The benzoic acid moiety is a well-known pharmacophore that appears in numerous drugs due to its ability to interact with biological targets effectively. By incorporating a mesitylcarbonyl group, researchers can modulate the electronic and steric properties of the molecule, potentially enhancing its binding affinity and selectivity. This approach has been particularly relevant in the design of inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

Recent studies have highlighted the compound's significance in the context of drug discovery. For example, researchers have demonstrated its utility in synthesizing potent inhibitors of kinases, which are enzymes implicated in various diseases including cancer. The mesitylcarbonyl group provides a handle for further derivatization, allowing chemists to fine-tune the pharmacological profile of the resulting compounds. These findings underscore the importance of 4-(Mesitylcarbonyl)benzoic acid as a scaffold for developing next-generation therapeutics.

The synthetic methodologies employed in the preparation of 4-(Mesitylcarbonyl)benzoic acid are also worth mentioning. The synthesis typically involves the reaction of benzoylacetic acid derivatives with mesitylene or mesitylaldehyde derivatives under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Such improvements are crucial for facilitating further exploration of its applications in medicinal chemistry.

In addition to its pharmaceutical relevance, 4-(Mesitylcarbonyl)benzoic acid has shown promise in materials science applications. Its unique structural features make it a suitable candidate for designing organic semiconductors and luminescent materials. The mesityl group's electron-donating properties can influence the electronic characteristics of these materials, leading to enhanced performance in optoelectronic devices. This interdisciplinary potential highlights the versatility of this compound beyond traditional pharmaceutical applications.

The future directions for research on 4-(Mesitylcarbonyl)benzoic acid are multifaceted. Ongoing studies aim to expand its synthetic utility by developing novel reaction pathways that can introduce additional functional groups or modify existing ones. Furthermore, computational modeling techniques are being employed to predict the biological activity of derivatives derived from this compound. These efforts are expected to yield new insights into its pharmacological properties and open up new avenues for therapeutic development.

In conclusion,4-(Mesitylcarbonyl)benzoic acid (CAS No. 65414-32-6) represents a significant advancement in organic chemistry and medicinal research. Its unique structural features and versatile reactivity make it a valuable tool for synthesizing bioactive molecules with potential applications across multiple disciplines. As research continues to uncover new possibilities for this compound,4-(Mesitylcarbonyl)benzoic acid is poised to play an increasingly important role in shaping the future of drug discovery and materials science.